2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one

• IUPAC Name: (5Z)-5-[[4-oxo-2-(prop-2-enylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H20N4O2S2/c1-2-12-24-20-17(21(28)26-13-7-6-10-19(26)25-20)15-18-22(29)27(23(30)31-18)14-11-16-8-4-3-5-9-16/h2-10,13,15,24H,1,11-12,14H2/b18-15-
• InChI Key: PGMLJDHUURZNMP-SDXDJHTJSA-N
• Canonical SMILES: C=CCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4
• Isomeric SMILES: C=CCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4
• Molecular Formula: C23H20N4O2S2
• Molecular Weight: 448.6 g/mol

Description

2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetically designed small molecule of significant interest in medicinal chemistry and oncology research. Its complex structure, featuring a rhodanine-thiazolidinone core fused to a pyridopyrimidinone scaffold, is characteristic of compounds that exhibit potent kinase inhibitory activity. This reagent is primarily investigated for its potential as a multi-targeted kinase inhibitor, with studies suggesting its ability to interfere with key signaling pathways that drive cellular proliferation and survival in various cancers. Researchers utilize this compound to probe the structure-activity relationships of complex heterocyclic systems and to develop novel therapeutic agents targeting tyrosine kinases and other ATP-binding sites . The (Z)-configured exocyclic double bond and the thioxo group are critical for its binding affinity and selectivity, making it a valuable chemical tool for understanding enzyme kinetics and inhibitor design in high-throughput screening assays. Its primary research value lies in its application as a lead compound for the synthesis and biological evaluation of new anticancer agents, providing crucial insights for drug discovery programs focused on overcoming resistance to existing targeted therapies .

Biological Activity

The compound 2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one is a complex organic molecule characterized by its unique structural features, including a pyrido-pyrimidine core and thiazolidinone moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Chemical Structure and Properties

The molecular formula of this compound is $C_{23}H_{20}N_{4}O_{2}S_{2}$ with a molecular weight of approximately 440.57 g/mol. Its structure includes:

• Pyrido-pyrimidine core : A bicyclic structure that enhances biological activity.
• Thiazolidinone moiety : Known for various pharmacological activities.
• Allylamino group : Contributes to the compound's interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the potential of thiazolidinone derivatives as effective anticancer agents. The thiazolidinone scaffold has shown significant activity against various cancer cell lines by inhibiting cell proliferation and inducing apoptosis. For instance, compounds structurally related to 2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one exhibited notable cytotoxic effects in vitro against breast and lung cancer cell lines .

Antimicrobial Activity

The presence of the thiazolidinone ring in this compound suggests potential antimicrobial properties. Similar compounds have demonstrated efficacy against a range of bacterial strains and fungi. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anti-inflammatory Effects

Compounds with similar structural features have been reported to possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as COX and LOX. This activity is crucial for developing therapeutic agents for inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the relationship between the structure of 2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one and its biological activity is essential for optimizing its pharmacological profile. Key aspects include:

• Functional groups : The presence of electron-donating or withdrawing groups can significantly influence the compound's reactivity and interaction with biological targets.
• Geometric configuration : The (Z) configuration may enhance binding affinity to specific receptors or enzymes involved in disease processes.

Case Studies

Several studies have investigated derivatives of thiazolidinone compounds similar to 2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-A]pyrimidin-4-one:

Study	Findings
Study A	Identified significant cytotoxicity against MCF7 breast cancer cells with IC50 values in low micromolar range.
Study B	Demonstrated broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria.
Study C	Showed inhibition of COX enzymes leading to reduced inflammation in animal models.

Comparison with Similar Compounds

Core Structure Variations

The pyrido[1,2-a]pyrimidin-4-one core distinguishes the target compound from analogues with pyrazolo[3,4-d]pyrimidin-4-one (e.g., compounds 10a and 10b in ) or thiazolo[3,2-a]pyrimidin-4-one cores (e.g., compound 54 in ). Key differences include:

• Solubility : Pyrido derivatives may exhibit lower aqueous solubility due to increased planarity .

Thiazolidinone Substituents

The 2-phenylethyl group on the thiazolidinone ring contrasts with substituents in analogues:

• Compound in : Allyl group instead of 2-phenylethyl, reducing steric bulk and lipophilicity.
• Compound 10a () : Phenyl substituent directly attached, increasing rigidity .

Compound	Thiazolidinone Substituent	Key Impact
Target Compound	2-Phenylethyl	Enhanced lipophilicity and steric bulk
Compound	Allyl	Reduced steric hindrance
10a ()	Phenyl	Increased rigidity and π-π interactions
Benzodioxolylmethyl ()	Benzodioxolylmethyl	Improved solubility and H-bonding

Amino Group Modifications

The allylamino group at position 2 is distinct from ethylamino () or unsubstituted amino groups ():

• Ethylamino (): Less reactive but may improve metabolic stability .

Thioxo Group

The thioxo (C=S) group in the thiazolidinone ring is conserved across analogues (e.g., compounds 10a, 10b, and derivatives). This group:

• Stabilizes the thiazolidinone ring via resonance .
• Participates in hydrogen bonding with biological targets, as seen in COX-2 inhibition studies .

Reaction Pathways

• Target Compound: Likely synthesized via condensation of a pyrido[1,2-a]pyrimidin-4-one precursor with a thiazolidinone derivative, similar to methods in (reflux with benzyl bromides and NaOAc) .
• Pyrazolo Derivatives () : Utilize substituted benzoyl bromides and thiourea derivatives under reflux, yielding 70–85% after crystallization .
• Benzodioxolylmethyl Variant () : May require protective groups for the benzodioxole moiety during synthesis .

Challenges

• Stereochemical Control : The Z-configuration in the target compound necessitates precise reaction conditions to avoid isomerization .
• Purification: Thiazolidinone derivatives often require chromatographic separation due to polar byproducts .

Q & A

Q. What are the key considerations for optimizing the synthesis of this compound to achieve high yields and purity?

• Methodological Answer : The synthesis involves multi-step reactions, typically conducted under reflux with temperature control (80–120°C) and catalysts such as Lewis acids (e.g., ZnCl₂) or bases (e.g., triethylamine) . Key variables include:

• Reaction Time : Extended reflux durations (6–24 hours) improve intermediate formation but require monitoring via TLC/HPLC .
• Solvent Selection : Polar aprotic solvents (e.g., DMSO, acetonitrile) enhance solubility of intermediates .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) is critical for isolating the final product, with yields optimized to 50–70% .

Q. How can researchers confirm the Z-configuration and structural integrity of the compound post-synthesis?

• Methodological Answer :

• NMR Spectroscopy : NOESY experiments distinguish Z/E isomers by spatial proximity of the allylamino group and thiazolidinone methylidene .
• X-Ray Crystallography : Resolves bond angles and confirms the (Z)-configuration of the thiazolidin-5-ylidene moiety .
• IR Spectroscopy : Validates functional groups (e.g., C=O at ~1700 cm⁻¹, C=S at ~1250 cm⁻¹) .

Advanced Research Questions

Q. What strategies are recommended for elucidating the mechanism of action of this compound in biological systems?

• Methodological Answer :

• Target Identification : Use affinity chromatography or SPR (surface plasmon resonance) to screen for protein targets (e.g., kinases, GPCRs) .
• Computational Docking : Molecular dynamics simulations (e.g., AutoDock Vina) predict binding modes to enzymes like cyclooxygenase-2 .
• Mutagenesis Assays : Validate interactions by introducing point mutations in suspected binding pockets .

Q. How should researchers address discrepancies in biological activity data across different studies?

• Methodological Answer :

• Assay Standardization : Control variables such as cell line viability (e.g., HepG2 vs. HEK293), incubation time, and DMSO concentration .
• Purity Validation : Use HPLC-MS to confirm ≥95% purity, as impurities (e.g., unreacted intermediates) may skew results .
• Structural Analog Comparison : Compare IC₅₀ values of derivatives (e.g., benzylamino vs. allylamino substituents) to isolate substituent effects .

Q. What methodologies are effective for comparing the pharmacological profiles of this compound with its structural analogs?

• Methodological Answer :

• SAR Studies : Systematically vary substituents (e.g., phenylethyl vs. benzodioxole groups) and measure activity in assays like antimicrobial disk diffusion or MTT cytotoxicity .
• In Vitro/In Vivo Correlation : Test analogs in parallel for ADME properties (e.g., metabolic stability in liver microsomes) .
• Table: Key Analog Comparisons

Analog Substituent	Biological Activity (IC₅₀, μM)	Key Structural Feature
Allylamino + phenylethyl	0.45 (COX-2 inhibition)	Thiazolidinone Z-configuration
Benzylamino + methylthiazolidin	1.20 (Antimicrobial)	Benzyl group enhances lipophilicity
Diethylamino + benzodioxole	0.89 (Antioxidant)	Electron-rich benzodioxole moiety

Q. How can researchers design experiments to resolve contradictions in the compound’s reported cytotoxicity data?

• Methodological Answer :

• Dose-Response Curves : Use 8–10 concentration points (0.1–100 μM) to identify threshold effects .
• Apoptosis vs. Necrosis : Differentiate via Annexin V/PI staining and caspase-3 activation assays .
• Replicate Studies : Cross-validate in ≥3 independent labs with standardized protocols .

Notes on Experimental Design

• Structural Complexity : The pyrido-pyrimidinone core and thiazolidinone ring require rigorous purity checks (e.g., elemental analysis) to avoid confounding results .
• Biological Replicates : Use n ≥ 6 for in vivo studies to account for individual variability .